Cas no 6544-25-8 (1-[(4-methylphenyl)sulfonyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prolinamide)

• Product Name: 1-[(4-methylphenyl)sulfonyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prolinamide
• CAS No: 6544-25-8
• MF: C₂₂H₂₃N₃O₃S₂
• MW: 441.566322565079
• CID: 1687220
• PubChem ID: 5240130
• Update Time: 2025-04-21

1-[(4-methylphenyl)sulfonyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prolinamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)sulfonyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prolinamide
• 1-(4-methylphenyl)sulfonyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• Oprea1_826045
• DTXSID00412482
• 6544-25-8

• Inchi： 1S/C22H23N3O3S2/c1-15-5-9-17(10-6-15)19-14-29-22(23-19)24-21(26)20-4-3-13-25(20)30(27,28)18-11-7-16(2)8-12-18/h5-12,14,20H,3-4,13H2,1-2H3,(H,23,24,26)
• InChI Key： WLYHGMZPJIEDQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC1C(NC1=NC(C2C=CC(C)=CC=2)=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 441.11808395g/mol
• Monoisotopic Mass: 441.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų